Cas no 869067-72-1 (2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,5-dimethoxyphenyl)acetamide)

• Product name: 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,5-dimethoxyphenyl)acetamide
• CAS No: 869067-72-1
• MF: C₁₄H₁₇N₅O₄S
• MW: 351.380881071091
• CID: 6393017
• PubChem ID: 2049753

2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,5-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,5-dimethoxyphenyl)acetamide
• AKOS003046093
• 2-[(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]-N-(2,5-dimethoxyphenyl)acetamide
• 2-((4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(2,5-dimethoxyphenyl)acetamide
• AB00676386-01
• 869067-72-1
• F1847-0043
• SR-01000016937-1
• SR-01000016937
• 2-[(4-amino-6-methyl-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(2,5-dimethoxyphenyl)acetamide

• Inchi： 1S/C14H17N5O4S/c1-8-13(21)19(15)14(18-17-8)24-7-12(20)16-10-6-9(22-2)4-5-11(10)23-3/h4-6H,7,15H2,1-3H3,(H,16,20)
• InChI Key： IUQZOKHOYGQLKK-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C)C(N1N)=O)CC(NC1C=C(C=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 351.10012521g/mol
• Monoisotopic Mass: 351.10012521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 144Ų

Additional information on 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,5-dimethoxyphenyl)acetamide

Comprehensive Overview of 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,5-dimethoxyphenyl)acetamide (CAS No. 869067-72-1)

2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,5-dimethoxyphenyl)acetamide (CAS No. 869067-72-1) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure, this compound exhibits promising properties that make it a subject of interest for scientists and researchers. In this article, we delve into its chemical characteristics, applications, and the latest advancements in its utilization.

The compound belongs to the class of 1,2,4-triazine derivatives, which are known for their diverse biological activities. The presence of the sulfanyl and acetamide functional groups in its structure enhances its reactivity and potential for various applications. Researchers have explored its role in developing novel therapeutic agents, particularly in targeting specific enzymatic pathways. Its CAS No. 869067-72-1 is frequently searched in scientific databases, highlighting its relevance in contemporary studies.

One of the key areas where 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,5-dimethoxyphenyl)acetamide has shown promise is in the field of drug discovery. Its molecular framework allows for interactions with biological targets, making it a candidate for the development of new medications. Recent studies have investigated its potential as an inhibitor for certain enzymes involved in metabolic disorders, sparking interest among pharmaceutical companies.

In addition to its pharmaceutical applications, this compound has also been studied for its potential in agrochemical formulations. The dimethoxyphenyl moiety in its structure contributes to its stability and efficacy in pest control solutions. Researchers are exploring its use in creating environmentally friendly pesticides that target specific pests without harming beneficial organisms. This aligns with the growing demand for sustainable agricultural practices.

The synthesis of 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,5-dimethoxyphenyl)acetamide involves a series of carefully controlled reactions to ensure high purity and yield. Advanced analytical techniques, such as HPLC and NMR spectroscopy, are employed to characterize the compound and confirm its structural integrity. These methods are crucial for maintaining the quality standards required in research and industrial applications.

Market trends indicate a rising demand for specialized compounds like 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,5-dimethoxyphenyl)acetamide, driven by advancements in precision medicine and sustainable agriculture. Companies are investing in the development of analogs and derivatives to expand its utility further. The compound's CAS No. 869067-72-1 is often referenced in patents and scientific literature, underscoring its importance in innovation.

For researchers and industry professionals, understanding the properties and applications of 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,5-dimethoxyphenyl)acetamide is essential. Its versatility and potential for groundbreaking discoveries make it a valuable asset in the chemical sciences. As studies continue to uncover new uses for this compound, its role in shaping future technologies becomes increasingly evident.

In conclusion, 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,5-dimethoxyphenyl)acetamide (CAS No. 869067-72-1) represents a fascinating area of research with wide-ranging implications. From pharmaceutical development to agrochemical innovation, its applications are vast and continually expanding. Staying updated with the latest research and market trends is crucial for leveraging its full potential.